![molecular formula C12H13F2NO3 B7576255 3-[(2,6-Difluorobenzoyl)-ethylamino]propanoic acid](/img/structure/B7576255.png)
3-[(2,6-Difluorobenzoyl)-ethylamino]propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(2,6-Difluorobenzoyl)-ethylamino]propanoic acid, also known as DFEP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. DFEP is a derivative of the amino acid proline and has been synthesized through various methods.
Mechanism of Action
3-[(2,6-Difluorobenzoyl)-ethylamino]propanoic acid inhibits the activity of POP by binding to the active site of the enzyme. This binding prevents the enzyme from degrading neuropeptides, which are involved in various physiological processes, including neurotransmission. This compound has also been shown to increase the levels of neuropeptides in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of POP activity, the increase of neuropeptide levels in the brain, and the potential therapeutic effects in neurological disorders. This compound has also been shown to have no significant toxicity in vitro and in vivo studies.
Advantages and Limitations for Lab Experiments
3-[(2,6-Difluorobenzoyl)-ethylamino]propanoic acid has several advantages for lab experiments, including its high purity, stability, and solubility in water. However, this compound has limitations, including its high cost and the need for further studies to determine its optimal dosage and administration route.
Future Directions
3-[(2,6-Difluorobenzoyl)-ethylamino]propanoic acid has potential future directions in various fields, including medicinal chemistry, biochemistry, and neuroscience. Future studies may focus on optimizing the synthesis method, determining the optimal dosage and administration route, and investigating the potential therapeutic effects of this compound in various neurological disorders. This compound may also have potential applications in other fields, including agriculture and environmental science.
Conclusion:
This compound is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound has been synthesized through various methods and has been studied for its potential therapeutic effects in neurological disorders. This compound inhibits the activity of POP by binding to the active site of the enzyme, which prevents the degradation of neuropeptides. This compound has various biochemical and physiological effects, including the increase of neuropeptide levels in the brain and no significant toxicity. This compound has advantages and limitations for lab experiments and has potential future directions in various fields.
Synthesis Methods
3-[(2,6-Difluorobenzoyl)-ethylamino]propanoic acid can be synthesized through various methods, including the reaction of proline with ethyl 2,6-difluorobenzoyl chloride in the presence of a base. The reaction yields this compound as a white solid, which can be purified through recrystallization. Other methods involve the use of different reagents and solvents, but the overall process remains similar.
Scientific Research Applications
3-[(2,6-Difluorobenzoyl)-ethylamino]propanoic acid has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and neuroscience. This compound has been shown to inhibit the activity of the enzyme prolyl oligopeptidase (POP), which is involved in the degradation of neuropeptides. This inhibition has potential therapeutic effects in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.
properties
IUPAC Name |
3-[(2,6-difluorobenzoyl)-ethylamino]propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13F2NO3/c1-2-15(7-6-10(16)17)12(18)11-8(13)4-3-5-9(11)14/h3-5H,2,6-7H2,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXYAHMGTBBVCRA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CCC(=O)O)C(=O)C1=C(C=CC=C1F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13F2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.